Cas no 72269-24-0 (N-(4-Acetylphenyl)-4-methylbenzamide)

N-(4-Acetylphenyl)-4-methylbenzamide structure
72269-24-0 structure
Product Name:N-(4-Acetylphenyl)-4-methylbenzamide
CAS No:72269-24-0
MF:C16H15NO2
MW:253.295804262161
MDL:MFCD00433240
CID:544204
PubChem ID:2171637
Update Time:2025-04-19

N-(4-Acetylphenyl)-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-(4-acetylphenyl)-4-methyl-
    • N-(4-acetylphenyl)-4-methylbenzamide
    • VS-04288
    • N-(4-ACETYL-PHENYL)-4-METHYL-BENZAMIDE
    • SR-01000511073-1
    • CHEMBL1214073
    • SCHEMBL13719113
    • CS-0314585
    • DTXSID60366816
    • MFCD00433240
    • AG-205/40052539
    • SR-01000511073
    • AKOS000171684
    • 72269-24-0
    • N-(4-Acetylphenyl)-4-methylbenzamide
    • MDL: MFCD00433240
    • Inchi: 1S/C16H15NO2/c1-11-3-5-14(6-4-11)16(19)17-15-9-7-13(8-10-15)12(2)18/h3-10H,1-2H3,(H,17,19)
    • InChI Key: WIFHKFKUUAUAKR-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C)=CC=1)NC1C=CC(C(C)=O)=CC=1

Computed Properties

  • Exact Mass: 253.11035
  • Monoisotopic Mass: 253.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • PSA: 46.17

N-(4-Acetylphenyl)-4-methylbenzamide Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

N-(4-Acetylphenyl)-4-methylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N217485-250mg
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$ 185.00 2022-06-03
TRC
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$ 300.00 2022-06-03
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$ 480.00 2022-06-03
abcr
AB378412-500 mg
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€1,008.00 2022-08-31
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AB378412-500mg
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€205.00 2025-04-16
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€237.00 2025-04-16
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AB378412-5g
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€637.00 2025-04-16
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